Cas no 1070879-66-1 (4-bromo-7,8-dichloro-2-methylquinoline)
1070879-66-1 structure
Product Name:4-bromo-7,8-dichloro-2-methylquinoline
CAS No:1070879-66-1
MF:C10H6BrCl2N
MW:290.971339702606
CID:1182707
PubChem ID:39346159
Update Time:2025-04-20
4-bromo-7,8-dichloro-2-methylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-7,8-dichloro-2-methylquinoline
- CTK4A4995
- ZINC32099883
- AG-D-21992
- CTK4A4995; ZINC32099883; AG-D-21992;
- 1070879-66-1
- MFCD11505151
- AKOS022889609
- DTXSID80653715
-
- Inchi: 1S/C10H6BrCl2N/c1-5-4-7(11)6-2-3-8(12)9(13)10(6)14-5/h2-4H,1H3
- InChI Key: QDHVQUUNDXXKDB-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)N=C2C(=C(C=CC2=1)Cl)Cl
Computed Properties
- Exact Mass: 288.90600
- Monoisotopic Mass: 288.90607g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 4.61250
4-bromo-7,8-dichloro-2-methylquinoline Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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